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Compound of Interest

Compound Name:
4-Nitroso-1-

piperazinecarboxamidine

CAS No.: 85063-95-2

Cat. No.: B12707054

Get Quote

CAS Number: 85063-95-2 Chemical Class: Cyclic Nitrosamine / Guanidine Derivative Hazard

Classification:High Potency Carcinogen (Mutagenic)[1]

Executive Summary & Chemical Profile
As a Senior Application Scientist, I must emphasize that 4-Nitroso-1-
piperazinecarboxamidine is not a standard organic waste.[1] It belongs to the N-nitrosamine

class, a group of compounds with well-documented genotoxic and carcinogenic properties.[1]

Structurally, it consists of a piperazine ring nitrosated at the N4 position, with a guanidine

(carboxamidine) moiety at N1.[1]

Unlike simple organic solvents, this compound requires a Zero-Discharge approach to standard

sewer systems and must be segregated for high-temperature destruction.[1] The presence of

the guanidine group adds basicity, making the compound potentially reactive with strong

oxidizers and acids.[1]
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Property Specification Operational Implication

Molecular Formula C₅H₁₁N₅O
Nitrogen-rich; potential NOx

release during combustion.[1]

Stability Light Sensitive; Heat Sensitive
Store in amber vials at -20°C.

Avoid autoclaving.[1]

Reactivity
Incompatible with strong

oxidizers/acids

Do not mix with chromic acid

or nitric acid in waste streams.

Toxicity Carcinogenic (Category 1B/2)

NO EXPOSURE LIMIT. Handle

as if any exposure is harmful.

[1]

Pre-Disposal: Handling & Containment Protocols
Before disposal can occur, the integrity of the waste stream must be guaranteed.[1] A "self-

validating" system means the waste is identified and contained before it leaves the hood.[1]

A. PPE & Engineering Controls[1]
Primary Barrier: Certified Chemical Fume Hood (Face velocity > 100 fpm) or Glove Box.[1]

Skin Protection: Double-gloving is mandatory.[1]

Inner Layer: Nitrile (4 mil).[1]

Outer Layer: Extended-cuff Nitrile or Laminate (Silver Shield) for spill protection.[1]

Respiratory: If working outside a hood (e.g., spill cleanup), use a full-face respirator with

P100/OV cartridges.[1]

B. Waste Segregation (The "P-List" Protocol)
Although this specific CAS may not be explicitly listed on the EPA "P-list" (acutely toxic) or "U-

list" by name, it must be managed as a P-listed waste due to its nitrosamine functionality.[1]
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Solid Waste: Contaminated gloves, wipes, and weighing boats must go into a dedicated

"Cytotoxic/Carcinogen" solid waste bin (Yellow/White barrel).[1]

Liquid Waste: Collect in a dedicated glass container labeled "HIGH HAZARD:

NITROSAMINE WASTE".

Do not mix with general chlorinated solvents.[1]

Do not fill >80% capacity.

Disposal Procedures
There are two validated pathways for disposal. Method A (Incineration) is the industry standard

and preferred method.[1] Method B (Chemical Deactivation) is for emergency spill control or

small-scale in-lab neutralization when off-site disposal is delayed.[1]

Method A: Commercial Incineration (Preferred)
The only method to guarantee complete destruction of the N-N=O bond without generating

toxic hydrazine intermediates is high-temperature incineration.[1]

Manifesting: List the primary constituent as "Toxic Liquid, Organic, N.O.S. (Contains 4-
Nitroso-1-piperazinecarboxamidine)".[1][2]

Destruction Code: Request Incineration (Rotary Kiln) at >1000°C with a 2-second residence

time.

Verification: Ensure the waste vendor provides a Certificate of Destruction (COD).[1]

Method B: Chemical Deactivation (Emergency/Spill
Only)
Warning: Nitrosamine reduction can produce hydrazines, which are also toxic.[1] Oxidative

destruction is generally preferred for final kill, but reductive cleavage is standard for breaking

the nitrosamine bond in laboratory glassware cleaning.[1]

Protocol: Hydrobromic Acid (HBr) Decomposition This method uses denitrosation by HBr in

glacial acetic acid.[1]
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Preparation: Dissolve the waste/residue in Glacial Acetic Acid.

Activation: Slowly add 3% Hydrobromic Acid (HBr) in Glacial Acetic Acid.

Reaction: Allow to stand for at least 90 minutes at room temperature. The HBr cleaves the

nitroso group, releasing NO gas (perform in hood!).[1]

Neutralization: Carefully neutralize the resulting solution with aqueous Sodium Hydroxide

(NaOH) or Sodium Carbonate.[1]

Final Disposal: The neutralized mixture should still be treated as hazardous chemical waste,

but the potent carcinogenicity is significantly reduced.[1]

Operational Visualizations
Diagram 1: Waste Stream Decision Matrix
This flowchart guides the researcher through the decision-making process for disposing of 4-
Nitroso-1-piperazinecarboxamidine.[1]
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Waste Generation:
4-Nitroso-1-piperazinecarboxamidine

Is the waste Solid or Liquid?

Solid Waste
(Gloves, Wipes, Solids)

Liquid Waste
(Mother Liquor, Solutions)

Segregate into
Cytotoxic/Carcinogen Bin

Segregate into Amber Glass
Label: 'High Hazard Nitrosamine'

Contact EHS / Waste Vendor

Destruction Method:
Rotary Kiln Incineration (>1000°C)

Click to download full resolution via product page

Caption: Decision matrix ensuring proper segregation of solid and liquid nitrosamine waste

prior to incineration.

Diagram 2: Emergency Spill Deactivation Workflow
In the event of a spill outside the hood, follow this logical containment path.
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Spill Detected 1. Evacuate & Ventilate
(Aerosol Risk)

2. Don PPE
(Resp + Double Glove)

3. Absorb
(Vermiculite/Chem-Pad)

4. Surface Deactivation
(Apply 3% HBr/HOAc)

5. Collect as HazWaste
(Do NOT Trash)

Click to download full resolution via product page

Caption: Step-by-step emergency response protocol for uncontained nitrosamine spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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